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Compound of Interest

Compound Name: 1,4-Octadiene

Cat. No.: B1583894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of 1,4-octadiene, a valuable diene in

organic synthesis and polymer chemistry. This document details its commercial availability from

various suppliers, outlines a common laboratory-scale synthesis, and presents an experimental

protocol for its application in polymerization.

Commercial Availability and Suppliers
1,4-Octadiene is commercially available from several chemical suppliers, primarily as a

mixture of cis and trans isomers. While most suppliers indicate the presence of both isomers,

the specific ratio is often not detailed in standard product listings. For research and

development purposes, it is crucial to consult the certificate of analysis or contact the supplier

directly for lot-specific isomer distribution. The purity of commercially available 1,4-octadiene is

generally suitable for most synthetic applications.

Below is a summary of prominent suppliers and their typical product specifications.
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Supplier Product Name Purity
Isomer
Information

CAS Number

TCI America

1,4-Octadiene

(cis- and trans-

mixture)

>95.0% (GC)
Mixture of cis

and trans
5675-25-2

BOC Sciences
1,4-Octadiene

(cis+trans)
Not specified

Mixture of cis

and trans
5675-25-2[1]

Santa Cruz

Biotechnology

1,4-Hexadiene,

mixture of cis

and trans

Not specified
Mixture of cis

and trans
592-45-0

ChemicalBook 1,4-OCTADIENE 95+%, 97%
cis-and trans-

mixture
5675-25-2[2]

Note: Data is compiled from publicly available information and may vary. It is recommended to

obtain the latest specifications from the respective suppliers.

Physicochemical Properties
A summary of the key physical and chemical properties of 1,4-octadiene is provided in the

table below.

Property Value Reference

Molecular Formula C₈H₁₄ [1]

Molecular Weight 110.20 g/mol [1]

Boiling Point 120.3 °C (estimated) [3]

Density 0.74 g/cm³ [2]

Flash Point 13.6 °C (estimated) [3]

Solubility Insoluble in water

Appearance Colorless liquid
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Synthesis of 1,4-Octadiene
A common laboratory-scale synthesis of 1,4-dienes involves the coupling of an allyl electrophile

with a vinyl organometallic reagent. The following is a representative protocol for the synthesis

of a 1,4-diene, which can be adapted for 1,4-octadiene.

Experimental Protocol: Palladium-Catalyzed Cross-
Coupling for 1,4-Diene Synthesis
This protocol describes a general method for the palladium-catalyzed cross-coupling of a

vinyltrifluoroborate with an allyl acetate to form a 1,4-diene. This method is adaptable for the

synthesis of 1,4-octadiene by selecting the appropriate starting materials (e.g., 1-

pentenyltrifluoroborate and allyl acetate).

Materials:

Potassium vinyltrifluoroborate (or appropriate substituted vinyltrifluoroborate)

Allyl acetate (or appropriate substituted allyl acetate)

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃)

Solvent (e.g., THF/H₂O mixture)

Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the

palladium catalyst and the base.

Add the potassium vinyltrifluoroborate and the allyl acetate to the flask.

Add the degassed solvent mixture to the flask via syringe.
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Stir the reaction mixture at the desired temperature (e.g., room temperature to reflux) and

monitor the reaction progress by a suitable analytical technique (e.g., TLC or GC).

Upon completion, cool the reaction mixture to room temperature and quench with water.

Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

Combine the organic layers, dry over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄),

filter, and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford the desired 1,4-

diene.

Logical Workflow for Supplier Selection

The selection of a suitable supplier for 1,4-octadiene for research and development purposes

involves a logical workflow to ensure the quality and consistency of the starting material.
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Define Research Requirements
(Purity, Isomer Ratio, Quantity)

Identify Potential Suppliers
(e.g., TCI, BOC Sciences, etc.)

Request Product Specifications
and Certificates of Analysis

Evaluate Supplier Data
(Compare purity, isomer info, price)

Select Primary and Secondary Suppliers

Procure Sample for Initial Testing

Validate Material in a Pilot Experiment

Approve Supplier for Routine Use

Click to download full resolution via product page

Caption: A logical workflow for selecting a 1,4-octadiene supplier.

Application in Polymer Chemistry
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1,4-Dienes are valuable monomers in polymerization reactions, particularly in coordination

polymerization using Ziegler-Natta or metallocene catalysts. The resulting polymers can have

interesting microstructures and properties.

Experimental Protocol: Ziegler-Natta Polymerization of a
1,4-Diene
This protocol provides a general procedure for the polymerization of a 1,4-diene using a

Ziegler-Natta catalyst system. This can be adapted for the polymerization of 1,4-octadiene.

Materials:

1,4-Octadiene (purified and dried)

Ziegler-Natta catalyst components (e.g., TiCl₄ and a trialkylaluminum co-catalyst like

triethylaluminum)

Anhydrous, deoxygenated hydrocarbon solvent (e.g., toluene or heptane)

Inert atmosphere glovebox or Schlenk line

Polymerization reactor (e.g., a jacketed glass reactor with mechanical stirring)

Procedure:

Thoroughly dry all glassware and the reactor under vacuum and purge with an inert gas.

Inside a glovebox or under a positive pressure of inert gas, charge the reactor with the

anhydrous solvent.

Add the trialkylaluminum co-catalyst to the solvent and stir.

Separately, prepare a solution or slurry of the titanium tetrachloride in the solvent.

Slowly add the titanium tetrachloride solution to the reactor containing the co-catalyst. An

immediate color change and/or precipitation may be observed, indicating the formation of the

active catalyst.
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Age the catalyst for a specific period at a controlled temperature, as determined by the

specific catalyst system.

Introduce the purified 1,4-octadiene monomer to the reactor.

Maintain the polymerization at a constant temperature and monitor the reaction progress

(e.g., by observing the increase in viscosity or by taking samples for analysis).

After the desired polymerization time, quench the reaction by adding a deactivating agent

(e.g., an alcohol like isopropanol).

Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent

(e.g., methanol or ethanol).

Collect the polymer by filtration, wash it thoroughly with the non-solvent to remove catalyst

residues, and dry it under vacuum to a constant weight.

Synthesis Pathway of 1,4-Octadiene

The synthesis of 1,4-octadiene can be achieved through various catalytic cross-coupling

reactions. A representative pathway is the palladium-catalyzed coupling of an allyl species with

a vinyl species.
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Reactants

Reaction Conditions

Allyl Acetate
(or other allyl electrophile)

1,4-Octadiene

1-Pentenyltrifluoroborate
(or other vinyl nucleophile)

Palladium Catalyst
(e.g., Pd(PPh₃)₄)

Base
(e.g., K₂CO₃)

Solvent
(e.g., THF/H₂O)

Click to download full resolution via product page

Caption: A representative synthesis pathway for 1,4-octadiene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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